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Compound of Interest

Compound Name: Hsd17B13-IN-4

Cat. No.: B12382630

Essential Safety and Handling Guide for Hsd17B13-
IN-4

Disclaimer: A specific Safety Data Sheet (SDS) for Hsd17B13-IN-4 was not found in the
available search results. Therefore, this compound should be handled as a substance of
unknown toxicity, and all procedures should be conducted with caution in a controlled
laboratory environment by trained personnel. The following guidance is based on general
laboratory safety principles for handling research chemicals.

Logistical and Storage Information

Proper storage is crucial to maintain the integrity of Hsd17B13-IN-4. The following table
summarizes the available storage and solubility information.
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Parameter Value Source
Storage (Powder) -20°C for 3 years [1]
Storage (In Solvent) -80°C for 1 year [1]

Room temperature in the

Shipping continental US; may vary [2]
elsewhere.

Molecular Weight 591.39 g/mol [2]

Chemical Formula C26H15Cl2F3N40sS [2]

Personal Protective Equipment (PPE) and
Engineering Controls

Given the unknown toxicological properties of Hsd17B13-IN-4, a conservative approach to

personal protection is essential.

Engineering Controls:

o Fume Hood: All handling of the solid compound and preparation of solutions should be
performed in a certified chemical fume hood to minimize inhalation exposure.

o Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment (PPE):

o Eye Protection: Chemical safety goggles or a face shield should be worn at all times when

handling the compound.

o Hand Protection: Chemically resistant gloves (e.g., nitrile) are required. Inspect gloves for
any tears or punctures before use and change them frequently, especially after direct contact

with the compound.

o Skin and Body Protection: A laboratory coat is mandatory. For procedures with a higher risk
of splashes or aerosol generation, consider additional protective clothing such as an apron
or coveralls. Ensure that skin is not exposed.
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o Respiratory Protection: If working outside of a fume hood is unavoidable, or if there is a risk
of aerosolization, a properly fitted respirator (e.g., N95 or higher) should be used.

Procedural Guidance for Handling and Disposal
Step-by-Step Handling Protocol:

e Preparation and Planning:
o Before starting any work, review the planned experiment and identify potential hazards.
o Ensure that all necessary PPE is available and in good condition.
o Locate the nearest safety shower and eyewash station.

» Handling the Solid Compound:

o Perform all weighing and aliquoting of the powdered Hsd17B13-IN-4 within a chemical
fume hood.

o Use appropriate tools (e.g., spatulas, weighing paper) to handle the powder and avoid
creating dust.

e Solution Preparation:
o Prepare solutions in the fume hood.
o When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

o For in vivo studies, a suggested formulation is DMSO, PEG300, Tween 80, and
Saline/PBS/ddH20[1].

e During the Experiment:
o Keep all containers with Hsd17B13-IN-4 clearly labeled and sealed when not in use.

o Avoid direct contact with the skin, eyes, and clothing.
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o If any spills occur, follow the laboratory's established spill cleanup procedure for
hazardous chemicals.

o After the Experiment:
o Decontaminate all work surfaces and equipment used.
o Remove and dispose of PPE in the appropriate waste stream.

o Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.

Disposal Plan:

o Waste Segregation:

o All solid waste contaminated with Hsd17B13-IN-4 (e.g., weighing paper, pipette tips,
gloves) should be collected in a designated, labeled hazardous waste container.

o Liquid waste containing Hsd17B13-IN-4 should be collected in a separate, labeled
hazardous liquid waste container. Do not pour it down the drain.

e Waste Disposal:
o Follow all institutional, local, and national regulations for the disposal of chemical waste.

o Arrange for the pickup and disposal of the hazardous waste through your institution's
environmental health and safety (EHS) office.

Experimental Workflow Diagram

The following diagram illustrates the general workflow for safely handling Hsd17B13-IN-4 in a
laboratory setting.
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Caption: Workflow for Safe Handling of Hsd17B13-IN-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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